Cas no 15717-48-3 (9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-)

• Product Name: 9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
• CAS No: 15717-48-3
• MF: C₁₅H₂₁ClN₆O₄
• MW: 384.818041563034
• CID: 156227
• PubChem ID: 273019
• Update Time: 2025-04-19

9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,8-chloro-6-(1-piperidinyl)-9-b-D-ribofuranosyl-
• NSC-117844
• 8-Chloro-9-pentofuranosyl-6-(piperidin-1-yl)-1,9-dihydro-2H-purin-2-imine
• DTXSID20935623
• 15717-48-3
• NSC117844

• Inchi： 1S/C15H21ClN6O4/c16-14-18-8-11(21-4-2-1-3-5-21)19-15(17)20-12(8)22(14)13-10(25)9(24)7(6-23)26-13/h7,9-10,13,23-25H,1-6H2,(H2,17,19,20)
• InChI Key： OKNDLDOMGCHNRV-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=NC(N)=NC=2N1C1C(C(C(CO)O1)O)O)N1CCCCC1

Computed Properties

• Exact Mass: 384.13153
• Monoisotopic Mass: 384.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.92
• Boiling Point: 775.9°Cat760mmHg
• Flash Point: 423°C
• Refractive Index: 1.844
• PSA: 142.78
• LogP: 0.30990